Cas no 873055-82-4 (1-[2-(2-Methoxy-ethoxy)-1,1-dimethyl-ethyl]-4-nitro-benzene)

• Product Name: 1-[2-(2-Methoxy-ethoxy)-1,1-dimethyl-ethyl]-4-nitro-benzene
• CAS No: 873055-82-4
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 2138858
• Update Time: 2023-08-03

1-[2-(2-Methoxy-ethoxy)-1,1-dimethyl-ethyl]-4-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-methoxy-ethoxy)-1,1-dimethyl-ethyl]-4-nitro-benzene
• QWPSMHWZUCWTRI-UHFFFAOYSA-N
• 1-[2-(2-Methoxy-ethoxy)-1,1-dimethyl-ethyl]-4-nitro-benzene

• Inchi： 1S/C13H19NO4/c1-13(2,10-18-9-8-17-3)11-4-6-12(7-5-11)14(15)16/h4-7H,8-10H2,1-3H3
• InChI Key： QWPSMHWZUCWTRI-UHFFFAOYSA-N
• SMILES： O(CCOC)CC(C)(C)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 253.131
• Monoisotopic Mass: 253.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3